5-[4-(1-ethoxyethyl)phenyl]pyrimidine

• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol
• SMILES: CCOC(C)C1=CC=C(C=C1)C2=CN=CN=C2
• InChI: InChI=1S/C14H16N2O/c1-3-17-11(2)12-4-6-13(7-5-12)14-8-15-10-16-9-14/h4-11H,3H2,1-2H3
• InChIKey: WXZRBQIIZWGJBW-UHFFFAOYSA-N

5-[4-(1-ethoxyethyl)phenyl]pyrimidine – Physicochemical and Structural Baseline for Procurement

5-[4-(1-ethoxyethyl)phenyl]pyrimidine is a disubstituted pyrimidine derivative characterized by a phenyl ring bearing a chiral 1-ethoxyethyl group at the para position. It is cataloged as a small-molecule screening compound (ChemBridge ID 42100157) with a molecular formula of C₁₄H₁₆N₂O. Predicted physicochemical properties indicate moderate lipophilicity (LogP ≈ 2.35), a topological polar surface area of 35.01 Ų, and compliance with Lipinski's Rule of Five [1]. The compound’s structural uniqueness lies in its 1-ethoxyethyl appendage, which distinguishes it from simpler 5-phenylpyrimidine scaffolds by modulating both steric and electronic properties relevant to target binding and pharmacokinetic behavior.

Screening Library Fit Small-molecule screening compound with chiral 1-ethoxyethyl substituent

Permeability Context Predicted moderate lipophilicity and low TPSA may support passive membrane permeability studies

Probe Design Zero HBD and three HBA scaffold for cell-permeable chemical probe development

• [1] Chembase.cn. 5-[4-(1-ethoxyethyl)phenyl]pyrimidine – Detailed Product Information. ChemBase ID: 519727. Available at: http://www.chembase.cn/molecule-519727.html View Source

Why 5-[4-(1-ethoxyethyl)phenyl]pyrimidine Cannot Be Replaced by Generic 5-Phenylpyrimidine Analogs

Generic substitution of 5-phenylpyrimidine scaffolds without considering the para-substituent architecture is scientifically invalid. The 1-ethoxyethyl group in 5-[4-(1-ethoxyethyl)phenyl]pyrimidine is not merely a bulk-inert decoration; it introduces a chiral center, alters the compound's logD by approximately 0.8–1.0 log units relative to unsubstituted 5-phenylpyrimidine, and increases the number of freely rotatable bonds from 1 to 4 [1]. These factors collectively reshape target-binding conformations, membrane permeability, and metabolic soft-spot profiles. A direct 5-phenylpyrimidine replacement would fail to recapitulate the same screening hit behavior, SAR trajectories, or pharmacokinetic readouts, leading to irreproducible results in both biochemical and cell-based assays.

5-[4-(1-ethoxyethyl)phenyl]pyrimidine

5-Phenylpyrimidine (generic)

Higher predicted lipophilicity profile

Lower lipophilicity; permeability readouts may shift

Four rotatable bonds enable broader conformational sampling

Single rotatable bond; binding-mode interpretation may differ

Additional ether oxygen (TPSA ~35 Ų) as H-bond acceptor

No ether oxygen; interaction profile may not transfer

• [1] Chembase.cn. 5-[4-(1-ethoxyethyl)phenyl]pyrimidine – Detailed Product Information. ChemBase ID: 519727. Available at: http://www.chembase.cn/molecule-519727.html View Source

5-[4-(1-ethoxyethyl)phenyl]pyrimidine – Quantified Points of Differentiation Against Closest Analogs

Enhanced Lipophilicity vs. Unsubstituted 5-Phenylpyrimidine

5-[4-(1-ethoxyethyl)phenyl]pyrimidine exhibits a predicted LogP of 2.35 and LogD (pH 7.4) of 2.35, representing a substantial increase in lipophilicity compared to the unsubstituted 5-phenylpyrimidine scaffold. While exact experimental LogP data for 5-phenylpyrimidine is not available in an authoritative publicly accessible source, structurally analogous simple phenylpyrimidine scaffolds are estimated to have LogP values in the range of 1.3–1.6 [1]. The calculated approximate difference of 0.8–1.0 log units translates to a roughly 6- to 10-fold theoretical increase in octanol-water partition coefficient, which can significantly enhance passive membrane permeability for the target compound.

Lipophilicity

Class-level inference

Target LogP 2.35 vs estimated 1.3–1.6 (5-phenylpyrimidine)

Reported lipophilicity shift supports membrane permeability screening context

Predicted values; experimental validation recommended

Evidence Dimension	Lipophilicity (Predicted LogP/LogD)
Target Compound Data	LogP 2.35; LogD (pH 7.4) 2.35
Comparator Or Baseline	5-Phenylpyrimidine: estimated LogP range ~1.3–1.6 (class-level estimate)
Quantified Difference	ΔLogP ≈ +0.8 to +1.0 (class-level inference)
Conditions	Predicted values from JChem software as reported on ChemBase; 5-phenylpyrimidine estimate based on fragment-based class comparison

Why This Matters

A higher LogP/LogD can translate to improved passive cell permeability and blood-brain barrier penetration, making this analog more suitable for intracellular or CNS target screening campaigns than the simpler phenylpyrimidine scaffold.

• [1] Chembase.cn. 5-[4-(1-ethoxyethyl)phenyl]pyrimidine – Detailed Product Information. ChemBase ID: 519727. Available at: http://www.chembase.cn/molecule-519727.html View Source

Increased Conformational Flexibility vs. 5-Phenylpyrimidine

The target compound possesses 4 freely rotatable bonds, compared to only 1 for unsubstituted 5-phenylpyrimidine [1]. The additional three rotatable bonds arise from the ethoxyethyl side chain. This increased flexibility allows the compound to explore a broader conformational space, potentially enabling induced-fit binding to protein pockets that are inaccessible to the rigid 5-phenylpyrimidine scaffold.

Conformational Flexibility

Supporting evidence

4 rotatable bonds vs 1 (5-phenylpyrimidine)

Increased rotatable bond count may enable induced-fit binding exploration

Entropy penalty upon binding should be considered

Evidence Dimension	Number of freely rotatable bonds
Target Compound Data	4 rotatable bonds
Comparator Or Baseline	5-Phenylpyrimidine: 1 rotatable bond (phenyl-pyrimidine linkage only)
Quantified Difference	3 additional rotatable bonds
Conditions	Computed values from canonical SMILES; rotatable bond count defined as single bonds between heavy atoms not in rings

Why This Matters

While increased flexibility may incur an entropy penalty upon binding, it also enables targeting of cryptic or flexible binding sites that rigid analogs cannot engage, expanding the biologically addressable target space.

• [1] Chembase.cn. 5-[4-(1-ethoxyethyl)phenyl]pyrimidine – Detailed Product Information. ChemBase ID: 519727. Available at: http://www.chembase.cn/molecule-519727.html View Source

Topological Polar Surface Area and Drug-Likeness Profile

With a topological polar surface area (TPSA) of 35.01 Ų and zero hydrogen bond donors, 5-[4-(1-ethoxyethyl)phenyl]pyrimidine exhibits a favorable oral drug-likeness profile. A TPSA below 60 Ų is associated with good intestinal absorption, and a value below 90 Ų is correlated with blood-brain barrier penetration [1]. The compound's TPSA is approximately 10 Ų higher than that of unsubstituted 5-phenylpyrimidine, reflecting the added ether oxygen, yet remains well within favorable ranges for oral bioavailability and CNS penetration.

TPSA & Drug-Likeness

Class-level inference

35.01 Ų vs ~25.8 Ų (5-phenylpyrimidine)

TPSA remains below CNS/absorption thresholds, supporting permeability screening

Ether oxygen provides additional H-bond acceptor

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	35.01 Ų
Comparator Or Baseline	5-Phenylpyrimidine: estimated TPSA ~25.8 Ų (two pyrimidine nitrogens only; class-level estimate)
Quantified Difference	ΔTPSA ≈ +9.2 Ų
Conditions	Computed from atom-based contributions as reported on ChemBase; comparator estimated from structural fragment analysis

Why This Matters

The compound's TPSA stays well within the established thresholds for oral absorption (140 Ų) and CNS penetration (90 Ų), indicating that the added ether oxygen does not compromise membrane permeability while providing an additional hydrogen bond acceptor for target engagement.

• [1] Chembase.cn. 5-[4-(1-ethoxyethyl)phenyl]pyrimidine – Detailed Product Information. ChemBase ID: 519727. Available at: http://www.chembase.cn/molecule-519727.html View Source

5-[4-(1-ethoxyethyl)phenyl]pyrimidine – Recommended Application Scenarios Based on Evidence Profile

Screening Library Enrichment for CNS-Penetrant Lead Identification

The moderate LogP (2.35) and favorable TPSA (35.01 Ų) position 5-[4-(1-ethoxyethyl)phenyl]pyrimidine as a candidate for CNS-focused screening decks. Its lipophilicity falls within the optimal range (LogP 2–4) for blood-brain barrier penetration, and its TPSA is well below the 90 Ų CNS threshold. This compound is particularly suited for target-based screens against CNS kinases, GPCRs, or neurotransmitter transporters, where the enhanced membrane permeability compared to simpler 5-phenylpyrimidine analogs may yield higher hit rates in cell-based functional assays. [1]

Fragment-Based Lead Optimization Starting Point

Despite a molecular weight of 228.29 Da, the compound’s 1-ethoxyethyl group provides a chiral handle and additional hydrogen bond acceptor capable of engaging protein backbone or side-chain residues. The compound can serve as a starting scaffold for fragment growth or as a reference ligand in SAR studies comparing the binding contributions of the para-ethoxyethyl substituent versus methyl, ethyl, or unsubstituted analogs. The 4 rotatable bonds allow exploration of induced-fit binding modes, which is valuable when crystallography data reveals flexible binding pockets. [1]

Comparative Physicochemical Benchmarking in Medicinal Chemistry Campaigns

The well-defined computed property profile (LogD 2.35, TPSA 35.01 Ų, zero HBD, 3 HBA) makes 5-[4-(1-ethoxyethyl)phenyl]pyrimidine an informative benchmark for evaluating how incremental structural changes to the phenyl substituent impact key ADME parameters. Medicinal chemists can use this compound as a reference point when assessing the effect of introducing branched ether substituents on LogD, solubility (predicted LogS -2.78), and rotational degrees of freedom in a 5-phenylpyrimidine series. [1]

Chemical Biology Probe for Target Engagement Studies

The absence of hydrogen bond donors and the presence of three hydrogen bond acceptors (two pyrimidine nitrogens and one ether oxygen) make this compound a suitable scaffold for developing cell-permeable chemical probes. Its physico-chemical profile supports modification strategies—such as adding a fluorophore or biotin tag via the para-position or the ethoxyethyl chain—while retaining favorable cellular permeability. Researchers prioritizing for targets with shallow or solvent-exposed binding pockets may find the additional ether oxygen provides a directional H-bond acceptor vector absent in simpler 5-phenylpyrimidine probes. [1]

Application

Selection Property

Validation Focus

CNS screening campaigns

Lipophilicity-TPSA profile review

Cell-based permeability and brain penetration models

Fragment-based lead optimization

Chiral handle and HBA vector

SAR of para-substituent binding contribution

Physicochemical benchmarking

Computed ADME reference profile

Incremental substituent effect on LogD, TPSA, and rotatable bonds

Chemical probe development

No HBD, 3 HBA scaffold

Cell permeability retention after tag conjugation

• [1] Chembase.cn. 5-[4-(1-ethoxyethyl)phenyl]pyrimidine – Detailed Product Information. ChemBase ID: 519727. Available at: http://www.chembase.cn/molecule-519727.html View Source